Cas no 35880-73-0 (Benzenamine, 4,4'-sulfonylbis[3-chloro-)

Benzenamine, 4,4'-sulfonylbis[3-chloro- structure
35880-73-0 structure
Product Name:Benzenamine, 4,4'-sulfonylbis[3-chloro-
CAS No:35880-73-0
MF:C12H10Cl2N2O2S
MW:317.190999507904
CID:322754
PubChem ID:281470
Update Time:2025-04-19

Benzenamine, 4,4'-sulfonylbis[3-chloro- Chemical and Physical Properties

Names and Identifiers

    • 4-(4-amino-2-chlorophenyl)sulfonyl-3-chloroaniline
    • 3,3'-Dichlor-4,4'-sulfonyl-di-anilin
    • AC1L5UI1
    • AC1Q6UA0
    • AG-J-22920
    • AR-1I0594
    • bis-(4-amino-2-chloro-phenyl)-sulfone
    • Bis-(4-amino-2-chlor-phenyl)-sulfon
    • Bis[4-amino-2-chlorophenyl]sulfone
    • CTK1C6458
    • NSC134273
    • SureCN1300150
    • 35880-73-0
    • DTXSID30300000
    • NSC-134273
    • BNCFLKMOWWGLCR-UHFFFAOYSA-N
    • 4-[(4-Amino-2-chlorophenyl)sulfonyl]-3-chlorophenylamine #
    • SCHEMBL1300150
    • Benzenamine, 4,4'-sulfonylbis[3-chloro-
    • Inchi: 1S/C12H10Cl2N2O2S/c13-9-5-7(15)1-3-11(9)19(17,18)12-4-2-8(16)6-10(12)14/h1-6H,15-16H2
    • InChI Key: BNCFLKMOWWGLCR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1S(C1C=CC(=CC=1Cl)N)(=O)=O)N

Computed Properties

  • Exact Mass: 315.9842
  • Monoisotopic Mass: 315.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 94.6Ų

Experimental Properties

  • Density: 1.537
  • Boiling Point: 574.7°Cat760mmHg
  • Flash Point: 301.4°C
  • Refractive Index: 1.671
  • PSA: 86.18
  • LogP: 5.23380
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